Cas no 1000341-58-1 (3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile)

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile is a heterocyclic compound featuring an iodinated pyrrolopyridine core with a nitrile functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. The iodine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enhancing its utility in medicinal chemistry and materials science. The nitrile group provides additional versatility for derivatization or as a precursor to carboxylic acids, amides, or tetrazoles. Its well-defined reactivity and stability under standard conditions make it suitable for use in targeted synthesis applications.
3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile structure
1000341-58-1 structure
Product Name:3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile
CAS No:1000341-58-1
MF:C8H4IN3
MW:269.041933059692
MDL:MFCD09749981
CID:840601
PubChem ID:24729425
Update Time:2025-06-07

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile
    • 4-Cyano-3-iodo-5-azaindole
    • SCHEMBL19780169
    • AKOS022172981
    • DTXSID80646768
    • DB-206011
    • 1000341-58-1
    • MDL： MFCD09749981
    • Inchi： 1S/C8H4IN3/c9-5-4-12-6-1-2-11-7(3-10)8(5)6/h1-2,4,12H
    • InChI Key： VBAJEABHJIMNHN-UHFFFAOYSA-N
    • SMILES： IC1=CNC2C=CN=C(C#N)C=21

Computed Properties

  • Exact Mass: 268.94499g/mol
  • Monoisotopic Mass: 268.94499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.5Ų

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile Pricemore >>

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